molecular formula C10H23N3O2S B6282620 N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide CAS No. 1342562-02-0

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide

Cat. No. B6282620
CAS RN: 1342562-02-0
M. Wt: 249.4
InChI Key:
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Description

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide, commonly referred to as N-2-aminoethylpiperidine-4-sulfonamide (NAPS), is an organic compound with a variety of applications in scientific research. NAPS is a sulfonamide derivative of the piperidine class of compounds, which have been studied extensively due to their unique chemical and physical properties. NAPS has been used in a number of laboratory experiments, including protein-protein binding and enzyme kinetics studies. NAPS has also been used in the synthesis of other organic compounds and has been studied for its potential therapeutic applications.

Scientific Research Applications

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has several potential applications in scientific research. It has been used in studies of protein-protein binding, as well as studies of enzyme kinetics and the effects of enzyme inhibitors. N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has also been used in the synthesis of other organic compounds, such as amino acids and peptides. In addition, N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has been studied for its potential therapeutic applications, such as its ability to inhibit certain enzymes involved in the metabolism of drugs.

Mechanism of Action

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide is an organic compound that binds to proteins and enzymes, which can alter their activity. N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide binds to proteins and enzymes through hydrogen bonding and hydrophobic interactions. The binding of N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide to proteins and enzymes can lead to changes in the structure and activity of the molecules. The binding of N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide to proteins and enzymes can also affect their ability to interact with other molecules, such as drugs, hormones, and other small molecules.
Biochemical and Physiological Effects
N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has been studied for its potential biochemical and physiological effects. In studies of protein-protein binding, N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has been found to inhibit the binding of certain proteins, such as the enzyme acetylcholinesterase. N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has also been found to inhibit the activity of certain enzymes, such as the enzyme cyclooxygenase, which is involved in the metabolism of certain drugs. In addition, N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. In addition, N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide can be used in a variety of laboratory experiments, including protein-protein binding and enzyme kinetics studies.
However, there are also some limitations to using N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide in laboratory experiments. N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide can bind to proteins and enzymes in a non-specific manner, which can lead to unpredictable results. In addition, N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide can be toxic to some organisms, and it can interfere with the activity of certain enzymes.

Future Directions

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has a variety of potential applications in scientific research, and there are many potential future directions for its use.
One potential future direction is the use of N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide in the development of new drugs and therapies. N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has been found to have anti-inflammatory and anti-cancer properties, and it could potentially be used in the development of new drugs to treat these conditions. In addition, N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide could be used to develop new drugs to target specific enzymes or proteins, such as those involved in the metabolism of drugs.
Another potential future direction is the use of N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide in the development of new synthetic methods. N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide has been used in the synthesis of other organic compounds, and it could potentially be used in the development of new synthetic methods to create more complex molecules.
Finally, N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide could be used to study the structure and function of proteins and enzymes. N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide can bind to proteins and enzymes in a specific manner, and it could be used to study the structure and function of these molecules in greater detail. This could lead to a better understanding of the role these molecules play in biological processes.

Synthesis Methods

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide can be synthesized via a variety of methods, including the reaction of 2-aminoethylpiperidine with sulfanilic acid. The reaction is typically carried out in an aqueous medium at a temperature of approximately 80-90 degrees Celsius. The reaction results in the formation of a sulfonamide group, which is then attached to the 2-aminoethylpiperidine molecule. The reaction can be catalyzed by a variety of acids, such as hydrochloric acid, sulfuric acid, or phosphoric acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide involves the reaction of 1-(2-aminoethyl)piperidine-4-carboxamide with propane-2-sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "1-(2-aminoethyl)piperidine-4-carboxamide", "propane-2-sulfonyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "1. Dissolve 1-(2-aminoethyl)piperidine-4-carboxamide in a suitable solvent (e.g. dichloromethane).", "2. Add a base (e.g. triethylamine) to the solution and stir for a few minutes.", "3. Slowly add propane-2-sulfonyl chloride to the solution while stirring continuously.", "4. Continue stirring the reaction mixture for several hours at room temperature or under reflux.", "5. After completion of the reaction, quench the excess base with an acid (e.g. hydrochloric acid).", "6. Extract the product with a suitable solvent (e.g. ethyl acetate).", "7. Purify the product by column chromatography or recrystallization." ] }

CAS RN

1342562-02-0

Product Name

N-[1-(2-aminoethyl)piperidin-4-yl]propane-2-sulfonamide

Molecular Formula

C10H23N3O2S

Molecular Weight

249.4

Purity

95

Origin of Product

United States

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